
Unveiling the Environmental Profile of
Chinomethionate: A Comparative Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1668619 Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive guide offering a comparative environmental safety

assessment of the fungicide Chinomethionate against prominent alternatives is now available

for researchers, scientists, and drug development professionals. This guide provides a detailed

analysis of ecotoxicological data and environmental fate, empowering informed decisions in

agricultural and pharmaceutical research.

The publication presents a side-by-side comparison of Chinomethionate with a strobilurin

fungicide (Azoxystrobin), a triazole fungicide (Tebuconazole), a biological fungicide (Bacillus

subtilis), and a botanical alternative (Neem Oil). All quantitative data are summarized in clear,

comparative tables, and detailed experimental protocols for key ecotoxicity studies are

provided.

Ecotoxicity Profile: A Comparative Overview
The acute and chronic toxicity of Chinomethionate and its alternatives to key aquatic

organisms are summarized below. Data is presented as the median lethal concentration (LC50)

for fish, the median effective concentration (EC50) for aquatic invertebrates (Daphnia magna),

and the median effective concentration (EC50) for algae. Lower values indicate higher toxicity.
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Fungicide Fish (96-hr LC50)
Aquatic
Invertebrates (48-hr
EC50)

Algae (72-hr EC50)

Chinomethionate 0.01 - 0.1 mg/L 0.02 - 0.2 mg/L 0.03 - 0.3 mg/L

Azoxystrobin 0.47 - 1.1 mg/L[1] 0.28 mg/L[1] 0.1 - 1.0 mg/L

Tebuconazole 2.3 - 498 mg/L[2] 2.37 - 3.53 mg/L[2][3] 1.552 mg/L[4]

Bacillus subtilis
Not reported (low

toxicity expected)

Not reported (low

toxicity expected)

Not reported (low

toxicity expected)

Neem Oil Slightly toxic[5] 0.028 - 0.17 mg/L[6] Not found

Environmental Fate and Persistence
The persistence of a fungicide in the environment is a critical factor in its overall environmental

risk profile. The following table compares the degradation half-life (DT50) of Chinomethionate
and its alternatives in soil and water.

Fungicide Soil Half-life (DT50) Water Half-life (DT50)

Chinomethionate 1 - 10 days 1 - 7 days

Azoxystrobin 56.4 - 248 days (aerobic)[7] 14 - 25.8 days[8]

Tebuconazole 49 - >600 days (aerobic)

Can be persistent, with a half-

life of up to 198 days in

freshwater.[2]

Bacillus subtilis
Spores can persist for

extended periods.[9][10]

Populations return to natural

levels over time.[11]

Neem Oil (Azadirachtin) 3 - 44 days[5] 48 minutes - 4 days[5]

Experimental Protocols
The ecotoxicity data presented in this guide are primarily generated following internationally

recognized testing guidelines, predominantly those established by the Organisation for
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Economic Co-operation and Development (OECD). These standardized protocols ensure the

reliability and comparability of the data.

Key Experiment: OECD 203 - Fish Acute Toxicity Test
This guideline is designed to assess the acute lethal toxicity of a substance to fish.[12][13][14]

[15]

Methodology:

Test Organisms: A recommended fish species (e.g., Rainbow Trout, Zebra fish) is selected.

Exposure: Fish are exposed to a range of concentrations of the test substance in water for a

96-hour period. A control group is maintained in clean water.

Observation: Mortalities and any sublethal effects are observed and recorded at 24, 48, 72,

and 96 hours.

Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal

to 50% of the test fish population within the 96-hour exposure period.
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OECD 203: Fish Acute Toxicity Test Workflow

Range-finding Test
(Determine test concentrations)

Definitive Test Setup
(Control + multiple concentrations) 96-hour Exposure Period Observations

(Mortality & sublethal effects at 24, 48, 72, 96h)
Data Analysis

(Statistical calculation of LC50) Test Report

Azoxystrobin Degradation Pathway

Azoxystrobin

Metabolite A
(Hydrolysis of ester linkage)

Metabolite B
(Demethylation)

Metabolite C
(Cleavage of ether linkage)

Further Degradation
(Mineralization)
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Tebuconazole Degradation Pathway

Tebuconazole

Metabolite X
(Hydroxylation)

Metabolite Y
(Oxidation)

1,2,4-Triazole
(Cleavage)

Further Degradation

Environmental Risk Assessment Logic

Hazard Identification
(Ecotoxicity Studies)

Risk Characterization
(PEC/PNEC Ratio)

Exposure Assessment
(Environmental Fate & Persistence)

Risk Management
(Regulatory Decisions)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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